(32-Carbonyl)-RMC-5552

• Molecular Formula: C93H134N10O24
• Molecular Weight: 1776.1 g/mol
• InChI: InChI=1S/C93H134N10O24/c1-59-16-12-11-13-17-60(2)77(113-8)54-71-24-19-65(7)93(112,127-71)86(108)89(109)102-30-15-14-18-73(102)90(110)124-78(55-74(104)61(3)49-64(6)84(107)85(115-10)83(106)63(5)48-59)62(4)50-66-21-25-76(79(52-66)114-9)126-92(111)96-29-33-117-35-37-119-39-41-121-43-45-123-47-46-122-44-42-120-40-38-118-36-34-116-32-28-80(105)101-31-27-68-51-67(20-22-70(68)57-101)56-103-88-81(87(94)97-58-98-88)82(100-103)69-23-26-75-72(53-69)99-91(95)125-75/h11-13,16-17,20,22-23,26,49,51,53,58-59,61-63,65-66,71,73,76-79,84-85,107,112H,14-15,18-19,21,24-25,27-48,50,52,54-57H2,1-10H3,(H2,95,99)(H,96,111)(H2,94,97,98)/b13-11?,16-12-,60-17?,64-49-/t59-,61-,62-,63-,65-,66+,71+,73+,76-,77+,78+,79-,84-,85+,93-/m1/s1
• InChIKey: CHLJLODIXLIFHL-FGYXJYBWSA-N

(32-Carbonyl)-RMC-5552 Overview

(32-Carbonyl)-RMC-5552 (CAS 2382768-55-8) is a C-32-linked rapamycin analog that functions as a potent, dual inhibitor of both mTOR complex 1 (mTORC1) and mTOR complex 2 (mTORC2) [1]. It belongs to the class of bi-steric mTOR inhibitors disclosed in patent WO2019212990A1, which conjugate a rapamycin-derived FKBP12-FRB binding moiety to an orthosteric active-site inhibitor via a PEG linker [1]. Unlike the clinical-stage, mTORC1-selective bi-steric inhibitor RMC-5552, this compound retains significant mTORC2 inhibitory activity as measured by AKT phosphorylation (p-AKT1/2/3-S473 pIC₅₀ 8–9), making it a valuable research tool for dissecting differential mTORC1 vs. mTORC2 biology [1][2].

Workflow

mTORC1 and mTORC2 pathway co-inhibition studies

Selection

Bi-steric rapamycin analog with dual complex activity

Use Context

Differentiating mTORC1- vs mTORC2-dependent biology

• [1] Pitzen J, Aggen JB, Burnett GL, Thottumkara AP. C40-, C28-, and C-32-linked rapamycin analogs as mTOR inhibitors. WO2019212990A1, Example 2. View Source
• [2] Burnett GL, Yang YC, Aggen JB, Pitzen J, Gliedt MK, Semko CM, et al. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors. J Med Chem. 2022;66(1):149–169. View Source

Why (32-Carbonyl)-RMC-5552 Cannot Be Replaced

mTOR inhibitors are not functionally interchangeable. Rapamycin and its clinical rapalogs (e.g., everolimus) potently suppress S6K phosphorylation but fail to inhibit 4EBP1 and have negligible effects on mTORC2-mediated AKT phosphorylation [1]. The clinical candidate RMC-5552 was deliberately engineered for high mTORC1 selectivity (≈40-fold over mTORC2) to avoid hyperglycemia and feedback activation of AKT, yet this selectivity makes it unsuitable for experimental contexts requiring concomitant mTORC2 blockade [1]. Conversely, ATP-competitive inhibitors like sapanisertib inhibit both complexes non-selectively (mTORC1/mTORC2 ratio ≈ 0.1), which can produce dose-limiting toxicities distinct from those of rapamycin-derived molecules [1]. (32-Carbonyl)-RMC-5552 occupies a distinct pharmacological niche—it potently inhibits both mTORC1 substrates and mTORC2-dependent AKT phosphorylation, but with a selectivity window (approximately 10-fold favoring mTORC1) that differs meaningfully from all existing comparator classes. These quantitative differences in substrate phosphorylation profiles (see Section 3) preclude simple substitution.

Rapamycin / everolimus

Negligible 4EBP1 suppression and no AKT inhibition; may miss mTORC1/2 crosstalk endpoints.

RMC-5552 (mTORC1-selective)

≈40-fold mTORC1 selectivity limits concomitant mTORC2 blockade; AKT feedback remains unaddressed.

ATP-competitive pan-inhibitors

Non-selective mTORC1/2 inhibition produces distinct off-target profiles; may confound rapamycin-class mechanism studies.

• [1] Burnett GL, Yang YC, Aggen JB, Pitzen J, Gliedt MK, Semko CM, et al. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors. J Med Chem. 2022;66(1):149–169. View Source

(32-Carbonyl)-RMC-5552 Quantitative Comparison

Dual mTORC1/mTORC2 Inhibition vs. mTORC1 Selectivity

(32-Carbonyl)-RMC-5552 inhibits phosphorylation of the mTORC2 substrate AKT1/2/3 at Ser473 with a pIC₅₀ between 8 and 9 (corresponding to an IC₅₀ range of ~1–10 nM), while maintaining potent mTORC1 substrate inhibition (p-P70S6K-T389 and p-4E-BP1-T37/36, both pIC₅₀ > 9, i.e., IC₅₀ < 1 nM) [1]. In contrast, RMC-5552—the development candidate from the same bi-steric series—was optimized for mTORC1 selectivity and exhibits substantially weaker mTORC2 inhibition (pAKT IC₅₀ = 19 nM, mTORC1/mTORC2 selectivity ≈ 40-fold) . The approximately 10-fold difference in mTORC2 potency between the two compounds is quantitatively meaningful for experiments where AKT-dependent feedback signaling or glucose metabolism readouts are critical [2].

mTORC2 inhibition vs. RMC-5552

Cross-study comparable

p-AKT1/2/3-S473 pIC₅₀ 8–9 (~1–10 nM) vs. RMC-5552 pAKT IC₅₀ 19 nM; mTORC1/mTORC2 selectivity ≤10 vs. ~40

Supports mTORC2 pathway-response differentiation

Cell-based assays in HEK293/MCF-7 vs. MDA-MB-468; interpret across cell backgrounds

Evidence Dimension	Inhibition of cellular AKT phosphorylation at Ser473 (mTORC2 substrate)
Target Compound Data	pIC₅₀ 8–9 (IC₅₀ ≈ 1–10 nM)
Comparator Or Baseline	RMC-5552: pAKT IC₅₀ = 19 nM (pIC₅₀ ≈ 7.72); mTORC1/mTORC2 selectivity ≈ 40-fold
Quantified Difference	Approximately 2–19-fold greater mTORC2 inhibitory potency for (32-Carbonyl)-RMC-5552; mTORC1/mTORC2 selectivity ratio shifts from ~40 (RMC-5552) to approximately ≤10
Conditions	Cellular phosphorylation assays in MDA-MB-468 cells (RMC-5552, ref. [2]); HEK293 or MCF-7 cells (32-Carbonyl-RMC-5552, patent Example 2, ref. [1])

Why This Matters

Users requiring concomitant mTORC2 blockade—e.g., to prevent AKT-mediated survival signaling or to study mTORC2-specific phenotypes—cannot achieve this with RMC-5552 at pharmacologically relevant concentrations, making (32-Carbonyl)-RMC-5552 the appropriate tool for such applications.

• [1] Pitzen J, Aggen JB, Burnett GL, Thottumkara AP. C40-, C28-, and C-32-linked rapamycin analogs as mTOR inhibitors. WO2019212990A1, Example 2. View Source
• [2] Burnett GL, Yang YC, Aggen JB, Pitzen J, Gliedt MK, Semko CM, et al. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors. J Med Chem. 2022;66(1):149–169. View Source

4EBP1 Inhibition vs. Rapamycin and Everolimus

Rapamycin and its clinical analog everolimus are known to potently inhibit S6K phosphorylation but only weakly suppress 4EBP1 phosphorylation, a key driver of cap-dependent translation. In the J Med Chem discovery paper, everolimus (compound 4) exhibited p4EBP1 IC₅₀ > 1000 nM and pAKT IC₅₀ > 1000 nM while retaining pS6K IC₅₀ of 0.07 nM [1]. (32-Carbonyl)-RMC-5552 overcomes this limitation: it inhibits p-4E-BP1 (T37/36) with pIC₅₀ > 9 (IC₅₀ < 1 nM), representing at least a 1000-fold improvement in 4EBP1 inhibitory potency relative to everolimus [2]. Furthermore, it simultaneously inhibits AKT phosphorylation (pIC₅₀ 8–9), a target completely untouched by rapamycin/rapalogs. In lymphangioleiomyomatosis (LAM) models, the bi-steric inhibitor RMC-5552 demonstrated durable suppression of both S6K/S6 and 4E-BP1/eIF4E axes, whereas rapamycin only blocked the S6K/S6 axis [3].

4EBP1 inhibition vs. everolimus

Cross-study comparable

p-4E-BP1 T37/36 pIC₅₀ > 9 (IC₅₀ 1000-fold improvement over everolimus (p4EBP1 IC₅₀ > 1000 nM)

Supports 4EBP1-dependent translation study context

Combined mTORC2 inhibition absent in rapalogs; LAM model reference for durable 4EBP1/eIF4E axis suppression

Evidence Dimension	Inhibition of 4EBP1 phosphorylation (mTORC1 substrate) and AKT phosphorylation (mTORC2 substrate)
Target Compound Data	p-4E-BP1 T37/36 pIC₅₀ > 9 (IC₅₀ < 1 nM); p-AKT1/2/3 S473 pIC₅₀ 8–9 (IC₅₀ ≈ 1–10 nM)
Comparator Or Baseline	Everolimus: p4EBP1 IC₅₀ > 1000 nM, pAKT IC₅₀ > 1000 nM (J Med Chem Table 1); Rapamycin inhibits only S6K/S6 axis
Quantified Difference	>1000-fold improvement in 4EBP1 inhibition; gain of mTORC2 inhibition (absent in rapalogs)
Conditions	Cellular phosphorylation assays; everolimus data from MDA-MB-468 cells (J Med Chem 2022, Table 1); (32-Carbonyl)-RMC-5552 data from patent WO2019212990A1, Example 2

Why This Matters

Incomplete 4EBP1 suppression by rapalogs is a well-documented mechanism of therapeutic resistance in cancer. (32-Carbonyl)-RMC-5552 provides the 4EBP1 coverage of third-generation bi-steric inhibitors plus mTORC2 blockade, enabling investigation of translational control and AKT feedback in a single compound.

• [1] Burnett GL, Yang YC, Aggen JB, Pitzen J, Gliedt MK, Semko CM, et al. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors. J Med Chem. 2022;66(1):149–169, Table 1. View Source
• [2] Pitzen J, Aggen JB, Burnett GL, Thottumkara AP. C40-, C28-, and C-32-linked rapamycin analogs as mTOR inhibitors. WO2019212990A1, Example 2. View Source
• [3] Evans JF, Ledwell OA, Tang Y, Rue R, Mukhitov AR, Diesler R, et al. The Bi-steric Inhibitor RMC-5552 Reduces mTORC1 Signaling and Growth in Lymphangioleiomyomatosis. Am J Respir Cell Mol Biol. 2025;72(6):643–652. View Source

C-32 Carbonyl Linker vs. C-40 Linkers

The patent WO2019212990A1 explicitly distinguishes analogs by the site of linker attachment to the rapamycin core: C-40, C-28, or C-32 [1]. Most bi-steric inhibitors, including RMC-5552 and RapaLink-1, utilize C-40 ether or carbamate linkages, which are known to produce seco-ring-opened metabolites via elimination of the β-keto lactone at the C-32 carbonyl, accounting for up to ~35% of circulating species in rats [2]. (32-Carbonyl)-RMC-5552 modifies this vulnerable C-32 position directly, converting the β-keto lactone carbonyl into a linker attachment point. This structural distinction has two implications: (1) it eliminates the primary metabolic soft spot associated with C-40-linked inhibitors, and (2) it alters the geometry of the FKBP12-FRB–orthosteric inhibitor ternary complex, which may contribute to the altered mTORC1/mTORC2 selectivity profile observed [1].

C-32 vs. C-40 linker attachment

Class-level inference

C-32 carbonyl linker eliminates β-keto lactone metabolic soft spot; qualitative structural differentiation from C-40-linked inhibitors

Structural differentiation context; metabolic stability to verify

No public quantitative PK comparison; ~35% seco-metabolite reported for C-40-linked analogs in rat

Evidence Dimension	Metabolic stability and linker attachment site
Target Compound Data	C-32 carbonyl converted to linker attachment; eliminates β-keto lactone moiety
Comparator Or Baseline	RMC-5552, RMC-6272, RapaLink-1: C-40-linked; ~35% seco-metabolite formation in rat PK
Quantified Difference	Qualitative structural differentiation; quantitative metabolic comparison data not available in public domain
Conditions	Structural assignment by patent disclosure (WO2019212990A1); metabolic data for C-40-linked inhibitors from J Med Chem 2022

Why This Matters

The C-32 attachment site may confer differential metabolic stability and PK properties, which is relevant for in vivo studies; researchers should not assume bioequivalence with C-40-linked bi-steric inhibitors.

• [1] Pitzen J, Aggen JB, Burnett GL, Thottumkara AP. C40-, C28-, and C-32-linked rapamycin analogs as mTOR inhibitors. WO2019212990A1, Example 2. View Source
• [2] Burnett GL, Yang YC, Aggen JB, Pitzen J, Gliedt MK, Semko CM, et al. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors. J Med Chem. 2022;66(1):149–169. (seco-metabolite observation, p. 438–439). View Source

Application Scenarios for (32-Carbonyl)-RMC-5552

mTORC2-AKT Signaling in PTEN-Deficient Models

In PTEN-null or PIK3CA-mutant cancer lines where mTORC2-mediated AKT phosphorylation drives survival, (32-Carbonyl)-RMC-5552 can simultaneously suppress both mTORC1 outputs (S6K, 4EBP1) and mTORC2-dependent AKT activation, with AKT inhibition in the 1–10 nM range [1]. RMC-5552 cannot achieve this due to its 40-fold selectivity window (pAKT IC₅₀ 19 nM) , while rapamycin/everolimus show no AKT inhibition at all (pAKT IC₅₀ > 1000 nM) [2]. This makes (32-Carbonyl)-RMC-5552 the only rapamycin-derived bi-steric tool suitable for experiments requiring simultaneous mTORC1/2 pathway suppression.

4EBP1-Dependent Translation in Rapalog Resistance

Rapalog resistance frequently arises from sustained 4EBP1-mediated cap-dependent translation despite S6K inhibition. (32-Carbonyl)-RMC-5552 inhibits p-4E-BP1 with pIC₅₀ > 9 (IC₅₀ < 1 nM) [1], a >1000-fold improvement over everolimus (p4EBP1 IC₅₀ > 1000 nM) [2]. For laboratories studying eIF4E-dependent oncogenic translation (e.g., MYC-driven tumors, RAS pathway escape models), this compound provides complete 4EBP1 coverage plus mTORC2 blockade in a single agent.

Metabolic Stability: C-32 vs. C-40 Linkers

The C-32 attachment site eliminates the β-keto lactone moiety that is the primary metabolic soft spot in C-40-linked rapamycin analogs [3]. Researchers conducting comparative PK or metabolite profiling studies can use (32-Carbonyl)-RMC-5552 alongside C-40-linked bi-steric inhibitors (RMC-5552, RMC-6272) to quantify the impact of linker attachment site on in vivo stability, seco-metabolite formation, and tissue distribution.

Negative Control for mTORC1-Selective Inhibitors

When RMC-5552 is used as an mTORC1-selective probe in vitro or in vivo, (32-Carbonyl)-RMC-5552 serves as a structurally related control that differs primarily in mTORC2 inhibitory potency (pAKT pIC₅₀ 8–9 vs. IC₅₀ 19 nM) [1]. This enables paired experiments that attribute phenotypic differences specifically to the degree of mTORC2 engagement, controlling for the shared rapamycin core and FKBP12-dependent binding mechanism.

Application

Selection Property

Validation Focus

PTEN-deficient mTORC2-AKT signaling studies

Dual mTORC1/2 inhibition profile at low nanomolar concentrations

AKT-S473, S6K, and 4EBP1 phosphorylation endpoints

4EBP1-dependent translation in rapalog resistance models

Enhanced 4EBP1 inhibition relative to everolimus; retained mTORC2 suppression

eIF4E-cap-dependent translation readouts and AKT feedback loop assessment

Metabolic stability comparison of linker attachment sites

C-32 linker that eliminates the β-keto lactone metabolic soft spot

In vivo PK profiling and seco-metabolite quantification vs. C-40-linked analogs

mTORC1-selective inhibitor control experiments

Structurally matched tool with higher mTORC2 engagement than RMC-5552

Attribution of phenotypic differences to differential mTORC2 inhibition

• [1] Pitzen J, Aggen JB, Burnett GL, Thottumkara AP. C40-, C28-, and C-32-linked rapamycin analogs as mTOR inhibitors. WO2019212990A1, Example 2. View Source
• [2] Burnett GL, Yang YC, Aggen JB, Pitzen J, Gliedt MK, Semko CM, et al. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors. J Med Chem. 2022;66(1):149–169, Table 1. View Source
• [3] Burnett GL, Yang YC, Aggen JB, Pitzen J, Gliedt MK, Semko CM, et al. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors. J Med Chem. 2022;66(1):149–169. (C32 seco-metabolite, pp. 438–439). View Source